Cas no 206659-00-9 (1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?))

1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?) Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 8-(phenylamino)-, ammonium salt, hydrate(1:1:?)
• 8-anilinonaphthalene-1-sulfonic acid,azane,hydrate
• Ammonium 8-(phenylamino)naphthalene-1-sulfonate xhydrate
• 8-Anilino-1-naphthalenesulfonic acid ammonium salt hydrate
• 8-ANILINO-1-NAPHTHALENESULFONIC ACID AMMONIUM SALT HYDRATE, 97
• azanium;8-anilinonaphthalene-1-sulfonate;hydrate
• SB83412
• 206659-00-9
• AMMONIUM 8-(PHENYLAMINO)NAPHTHALENE-1-SULFONATE HYDRATE
• +Expand

• MDL： MFCD07809526
• InChIKey： WCSOAGYLOWUTAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H13NO3S.H3N.H2O/c18-21(19,20)15-11-5-7-12-6-4-10-14(16(12)15)17-13-8-2-1-3-9-13;;/h1-11,17H,(H,18,19,20);1H3;1H2
• SMILES： N.O.C1C=CC(NC2=CC=CC3=C2C(S(=O)(O)=O)=CC=C3)=CC=1

Computed Properties

• Exact Mass: 334.09900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 334.09872823g/mol
• Heavy Atom Count: 23
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• LogP: 5.24350
• PSA: 87.25000
• Boiling Point: 582.9℃ at 760mmHg
• Melting Point: 242-244 °C (lit.)
• Vapor Pressure: Not available
• Flash Point: 306.3℃
• Color/Form: Crystallization. It is hygroscopic. Sensitive to light.
• Solubility: It shows strong fluorescence in organic solvents, but no fluorescence in aqueous solutions.
• Density: Not available

Related Categories

• Other Chemical Reagents